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For Researchers, Scientists, and Drug Development Professionals

Introduction
12-Hydroxystearic acid (12-HO-HSA or 12-POHSA), a saturated fatty acid derived from the

hydrogenation of castor oil, is a versatile molecule with a unique structure that lends itself to a

wide array of applications, from industrial lubricants to advanced drug delivery systems. Its

defining feature is a hydroxyl group at the 12th carbon position of the stearic acid backbone,

which imparts amphiphilic properties and the ability to form complex supramolecular structures.

This technical guide provides an in-depth exploration of the structure of 12-POHSA, its

physicochemical properties, experimental protocols for its application, and its emerging role in

biological signaling pathways.

Chemical and Physical Properties
12-POHSA is an 18-carbon saturated fatty acid with a molecular formula of C18H36O3 and a

molecular weight of approximately 300.48 g/mol .[1] Its IUPAC name is 12-

hydroxyoctadecanoic acid. The presence of both a hydrophilic hydroxyl group and a long

hydrophobic alkyl chain allows for its unique self-assembly properties. A summary of its key

quantitative properties is presented in Table 1.
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Property Value References

Molecular Formula C18H36O3 [1]

Molecular Weight 300.48 g/mol

Melting Point 71-79 °C

Boiling Point 220 °C (at 10 mmHg)

Solubility in Water Practically insoluble

Solubility in Organic Solvents

Soluble in ethanol, acetone,

chloroform, and other organic

solvents

Appearance
White to yellowish waxy solid,

powder, or flakes

CAS Number 106-14-9 [1]

Supramolecular Structure and Self-Assembly
A cornerstone of 12-POHSA's functionality is its ability to self-assemble into intricate, three-

dimensional networks, particularly in non-polar solvents, forming what are known as

organogels. This process is primarily driven by hydrogen bonding between the carboxylic acid

and hydroxyl groups of adjacent 12-POHSA molecules. This leads to the formation of long,

crystalline fibers that entangle to create a network capable of immobilizing the solvent.

The self-assembly process is a critical aspect of its structure and is fundamental to its

applications in areas such as lubricants, cosmetics, and drug delivery. The following diagram

illustrates the hierarchical self-assembly of 12-POHSA molecules into a fibrous network.
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Self-assembly of 12-POHSA into an organogel network.

Experimental Protocols
Preparation of 12-POHSA Organogels
A common application of 12-POHSA is in the formation of organogels, which can serve as

matrices for controlled drug release.
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Methodology:

Dissolution: 12-POHSA is dispersed in a biocompatible organic solvent (e.g., vegetable oil,

isopropyl myristate) at a desired concentration (typically 1-10% w/w).

Heating: The mixture is heated to a temperature above the melting point of 12-POHSA
(approximately 80-90 °C) with continuous stirring until a clear, homogeneous solution is

formed.

Cooling: The solution is then allowed to cool to room temperature without disturbance.

During cooling, the 12-POHSA molecules self-assemble, leading to the formation of a stable,

thermo-reversible gel.

Characterization: The resulting organogel can be characterized by various techniques,

including rheology to determine its mechanical properties, differential scanning calorimetry

(DSC) to study its thermal behavior, and microscopy (e.g., SEM, TEM) to visualize the

fibrous network structure.

Synthesis of 12-Hydroxystearic Acid
12-POHSA is commercially produced through the hydrogenation of ricinoleic acid, the primary

fatty acid in castor oil.

Methodology:

Hydrogenation: Ricinoleic acid is subjected to catalytic hydrogenation in the presence of a

nickel or palladium catalyst at elevated temperature and pressure. This process saturates

the carbon-carbon double bond present in ricinoleic acid.

Purification: The resulting crude 12-hydroxystearic acid is then purified, typically through

recrystallization from an appropriate solvent, to remove the catalyst and any byproducts.

Biological Signaling Pathway
Recent research has unveiled a direct biological role for 12-POHSA in skin immunity. A 2025

preprint study has shown that 12-POHSA can stimulate epidermal keratinocytes to secrete
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antimicrobial peptides (AMPs), which are crucial components of the skin's innate immune

defense.

The proposed mechanism involves the downregulation of caspase-8, which in turn activates

the inflammasome, leading to the release of AMPs. This downregulation is reportedly mediated

by the acute activation of DNA methyltransferase 3A (DNMT3A), resulting in the transcriptional

silencing of the caspase-8 gene.[2][3] This discovery opens new avenues for the therapeutic

application of 12-POHSA in dermatology and immunology.

The following diagram illustrates this newly identified signaling pathway.
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Signaling cascade initiated by 12-POHSA in skin cells.

Conclusion
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The unique bifunctional structure of 12-hydroxystearic acid, possessing both a hydrophilic

hydroxyl head and a long hydrophobic tail, underpins its diverse and valuable properties. Its

ability to form robust, thermo-reversible organogels through self-assembly has been

extensively utilized in various industries. The recent discovery of its role in modulating innate

immune responses in the skin highlights a new and exciting frontier for its application in drug

development and dermatology. This guide provides a foundational understanding of the

multifaceted nature of 12-POHSA, offering valuable insights for researchers and scientists

working at the cutting edge of materials science and medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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